Cas no 91061-36-8 (2-methoxy-4,5-dimethylbenzoic acid)

• Product Name: 2-methoxy-4,5-dimethylbenzoic acid
• CAS No: 91061-36-8
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• MDL: MFCD14538071
• CID: 788148
• PubChem ID: 15715213
• Update Time: 2025-04-19

2-methoxy-4,5-dimethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-methoxy-4,5-dimethyl-
• 2-Methoxy-4,5-dimethylbenzoic acid
• 91061-36-8
• A928322
• AMY28086
• AKOS005151367
• DTXSID30577270
• AS-61850
• CS-0168204
• 2-Methoxy-4,5-dimethylbenzoicacid
• EN300-2001552
• W17034
• SB73990
• MFCD14538071
• 2-methoxy-4,5-dimethyl-benzoic acid
• DB-393324
• 2-methoxy-4,5-dimethylbenzoic acid

• MDL： MFCD14538071
• Inchi： 1S/C10H12O3/c1-6-4-8(10(11)12)9(13-3)5-7(6)2/h4-5H,1-3H3,(H,11,12)
• InChI Key： HATRJAVAPAPTBH-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C)=C(C)C=C1C(=O)O

Computed Properties

• Exact Mass: 180.078644241g/mol
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.136±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 147 ºC (ethanol )
• Boiling Point: 328.6±37.0 ºC (760 Torr),
• Flash Point: 130.6±20.0 ºC,
• Solubility: Slightly soluble (1.2 g/l) (25 º C),